Cas no 2228793-70-0 (methyl 5-1-(hydroxymethyl)cyclobutylthiophene-3-carboxylate)

• Product Name: methyl 5-1-(hydroxymethyl)cyclobutylthiophene-3-carboxylate
• CAS No: 2228793-70-0
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 6162723
• PubChem ID: 165764485
• Update Time: 2025-06-13

methyl 5-1-(hydroxymethyl)cyclobutylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-1-(hydroxymethyl)cyclobutylthiophene-3-carboxylate
• 2228793-70-0
• methyl 5-[1-(hydroxymethyl)cyclobutyl]thiophene-3-carboxylate
• EN300-2000286

• Inchi： 1S/C11H14O3S/c1-14-10(13)8-5-9(15-6-8)11(7-12)3-2-4-11/h5-6,12H,2-4,7H2,1H3
• InChI Key： FEKHSLWJOIDNHH-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1C1(CO)CCC1

Computed Properties

• Exact Mass: 226.06636548g/mol
• Monoisotopic Mass: 226.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl 5-1-(hydroxymethyl)cyclobutylthiophene-3-carboxylate

Methyl 5-1-(Hydroxymethyl)cyclobutylthiophene-3-carboxylate (CAS No. 2228793-70-0): An Emerging Compound in Pharmaceutical Research

Methyl 5-1-(hydroxymethyl)cyclobutylthiophene-3-carboxylate (CAS No. 2228793-70-0) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The structure of methyl 5-1-(hydroxymethyl)cyclobutylthiophene-3-carboxylate is characterized by a thiophene ring substituted with a cyclobutyl group and a hydroxymethyl moiety. The presence of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for drug development. Recent studies have focused on elucidating the mechanisms by which this compound exerts its effects and exploring its potential as a lead molecule for various therapeutic targets.

In terms of synthesis, methyl 5-1-(hydroxymethyl)cyclobutylthiophene-3-carboxylate can be prepared through a multi-step process involving the coupling of a thiophene derivative with a cyclobutyl alcohol, followed by esterification. The synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity. This synthetic accessibility is crucial for large-scale production and further preclinical and clinical studies.

One of the key areas of research involving methyl 5-1-(hydroxymethyl)cyclobutylthiophene-3-carboxylate is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that it may have potential applications in the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Additionally, methyl 5-1-(hydroxymethyl)cyclobutylthiophene-3-carboxylate has demonstrated promising anti-cancer activity in preclinical models. Studies have reported that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells. These results highlight the compound's potential as a novel anticancer agent.

The pharmacokinetic properties of methyl 5-1-(hydroxymethyl)cyclobutylthiophene-3-carboxylate have also been investigated to assess its suitability for drug development. Preliminary data indicate that it exhibits favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further optimization. However, more detailed pharmacokinetic studies are needed to fully understand its behavior in vivo.

In terms of safety, initial toxicity studies have shown that methyl 5-1-(hydroxymethyl)cyclobutylthiophene-3-carboxylate has a low toxicity profile at therapeutic concentrations. This is an important consideration for its potential use in clinical settings, as it suggests that it may be well-tolerated by patients. However, comprehensive safety assessments will be necessary to ensure its long-term safety and efficacy.

Recent advancements in computational chemistry have also contributed to the understanding of methyl 5-1-(hydroxymethyl)cyclobutylthiophene-3-carboxylate's biological activity. Molecular docking studies have provided insights into its binding interactions with key protein targets, such as COX enzymes and kinases. These computational models can guide the rational design of more potent and selective analogs for therapeutic applications.

Furthermore, methyl 5-1-(hydroxymethyl)cyclobutylthiophene-3-carboxylate has been evaluated for its potential as an antiviral agent. In vitro assays have demonstrated that it can inhibit the replication of several viruses, including influenza A virus and hepatitis C virus. The antiviral activity is thought to be mediated through the inhibition of viral entry or replication processes, making it a promising lead compound for antiviral drug discovery.

In conclusion, methyl 5-1-(hydroxymethyl)cyclobutylthiophene-3-carboxylate (CAS No. 2228793-70-0) represents an exciting new frontier in pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research efforts aim to optimize its properties and explore its full potential in treating various diseases.